Cas no 591744-38-6 (Methyl 4-{(3-chloro-2-methylphenyl)(phenylsulfonyl)aminomethyl}benzoate)

• Product Name: Methyl 4-{(3-chloro-2-methylphenyl)(phenylsulfonyl)aminomethyl}benzoate
• CAS No: 591744-38-6
• MF: C₂₂H₂₀ClNO₄S
• MW: 429.91650390625
• MDL: MFCD04085545
• CID: 4715472
• Update Time: 2025-05-23

Methyl 4-{(3-chloro-2-methylphenyl)(phenylsulfonyl)aminomethyl}benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-([(3-chloro-2-methylphenyl)(phenylsulfonyl)amino]methyl)benzoate
• Methyl 4-{[(3-chloro-2-methylphenyl)(phenylsulfonyl)amino]methyl}benzoate
• methyl 4-[[N-(benzenesulfonyl)-3-chloro-2-methylanilino]methyl]benzoate
• benzoic acid, 4-[[(3-chloro-2-methylphenyl)(phenylsulfonyl)amino]methyl]-, methyl ester
• Methyl 4-{(3-chloro-2-methylphenyl)(phenylsulfonyl)aminomethyl}benzoate

• MDL： MFCD04085545
• Inchi： 1S/C22H20ClNO4S/c1-16-20(23)9-6-10-21(16)24(29(26,27)19-7-4-3-5-8-19)15-17-11-13-18(14-12-17)22(25)28-2/h3-14H,15H2,1-2H3
• InChI Key： FKFXMCGLZNAHIA-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1C)N(CC1C=CC(C(=O)OC)=CC=1)S(C1C=CC=CC=1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 636
• Topological Polar Surface Area: 72.1

Additional information on Methyl 4-{(3-chloro-2-methylphenyl)(phenylsulfonyl)aminomethyl}benzoate

Methyl 4-{(3-chloro-2-methylphenyl)(phenylsulfonyl)aminomethyl}benzoate (CAS No. 591744-38-6): An Overview

Methyl 4-{(3-chloro-2-methylphenyl)(phenylsulfonyl)aminomethyl}benzoate (CAS No. 591744-38-6) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the development of novel drugs targeting specific biological pathways.

The molecular structure of Methyl 4-{(3-chloro-2-methylphenyl)(phenylsulfonyl)aminomethyl}benzoate is composed of a benzene ring substituted with a methyl ester group at the para position and an aminomethyl group bearing a phenylsulfonyl and a 3-chloro-2-methylphenyl substituent. This intricate arrangement confers the compound with distinct chemical properties, making it an attractive candidate for further investigation.

Recent studies have highlighted the importance of Methyl 4-{(3-chloro-2-methylphenyl)(phenylsulfonyl)aminomethyl}benzoate in modulating specific enzyme activities and receptor interactions. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that this compound exhibits potent inhibitory effects on certain kinases, which are key enzymes involved in cellular signaling pathways. This property makes it a valuable tool for understanding and potentially treating diseases associated with aberrant kinase activity, such as cancer and inflammatory disorders.

In addition to its enzymatic inhibition properties, Methyl 4-{(3-chloro-2-methylphenyl)(phenylsulfonyl)aminomethyl}benzoate has also been explored for its potential as a ligand for G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play crucial roles in various physiological processes. Studies have shown that this compound can selectively bind to specific GPCRs, modulating their activity and downstream signaling cascades. This finding opens up new avenues for the development of targeted therapies for conditions such as cardiovascular diseases and neurological disorders.

The pharmacokinetic properties of Methyl 4-{(3-chloro-2-methylphenyl)(phenylsulfonyl)aminomethyl}benzoate have also been extensively studied. Research conducted by pharmaceutical companies and academic institutions has revealed that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. Its high bioavailability and low toxicity make it an attractive candidate for preclinical and clinical trials.

Clinical trials involving Methyl 4-{(3-chloro-2-methylphenyl)(phenylsulfonyl)aminomethyl}benzoate are currently underway to evaluate its safety and efficacy in human subjects. Preliminary results from phase I trials have shown promising outcomes, with the compound demonstrating good tolerability and pharmacological activity at therapeutic doses. These findings provide a strong foundation for advancing the compound into later stages of clinical development.

Beyond its therapeutic applications, Methyl 4-{(3-chloro-2-methylphenyl)(phenylsulfonyl)aminomethyl}benzoate has also found utility as a research tool in academic and industrial laboratories. Its unique chemical structure and biological activity make it an invaluable reagent for probing complex biological systems and validating novel drug targets. Researchers can utilize this compound to gain deeper insights into disease mechanisms and develop more effective treatments.

In conclusion, Methyl 4-{(3-chloro-2-methylphenyl)(phenylsulfonyl)aminomethyl}benzoate (CAS No. 591744-38-6) is a multifaceted compound with significant potential in both research and therapeutic applications. Its ability to modulate key biological processes makes it a promising candidate for further investigation and development. As ongoing research continues to uncover new properties and applications, this compound is poised to play an increasingly important role in advancing our understanding of human health and disease.